SSM3 TFA

• CAS No.: 922732-52-3
• Product Name: SSM3 TFA
• Molecular Formula: C30H36F12N12O10
• Molecular Weight: 952.67
• IUPAC Name: 2-[4-[(1R,2R,4S,5S)-2,4-bis(diaminomethylideneamino)-5-[4-(diaminomethylideneamino)phenoxy]cyclohexyl]oxyphenyl]guanidine;2,2,2-trifluoroacetic acid
• Standard InChI: InChI=1S/C22H32N12O2.4C2HF3O2/c23-19(24)31-11-1-5-13(6-2-11)35-17-10-18(16(34-22(29)30)9-15(17)33-21(27)28)36-14-7-3-12(4-8-14)32-20(25)26;4*3-2(4,5)1(6)7/h1-8,15-18H,9-10H2,(H4,23,24,31)(H4,25,26,32)(H4,27,28,33)(H4,29,30,34);4*(H,6,7)/t15-,16+,17-,18+
• Standard InChIKey: JYRRXGHBFAELIV-YAOLEPIASA-N
• SMILES: C1C(C(CC(C1N=C(N)N)OC2=CC=C(C=C2)N=C(N)N)OC3=CC=C(C=C3)N=C(N)N)N=C(N)N.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O
• Appearance: Solid powder
• Description: SSM3 TFA is a potent furin inhibitor, blocking furin-dependent cell surface processing of anthrax protective antigen-83 in vitro..
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: SSM3 TFA; SSM-3 TFA; SSM 3 TFA; SSM3 TFA salt
• Reference: 1: Remacle AG, Gawlik K, Golubkov VS, Cadwell GW, Liddington RC, Cieplak P, Millis SZ, Desjardins R, Routhier S, Yuan XW, Neugebauer WA, Day R, Strongin AY. Selective and potent furin inhibitors protect cells from anthrax without significant toxicity. Int J Biochem Cell Biol. 2010 Jun;42(6):987-95. doi: 10.1016/j.biocel.2010.02.013. Epub 2010 Mar 1. PubMed PMID: 20197107; PubMed Central PMCID: PMC2862824.
• PubChem Compound: 121513857
• Last Modified: Nov 11 2021